Cas no 1310096-46-8 (2-amino-4-(1H-imidazol-1-yl)butanamide)

• Product Name: 2-amino-4-(1H-imidazol-1-yl)butanamide
• CAS No: 1310096-46-8
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6204721
• PubChem ID: 63040495
• Update Time: 2025-06-22

2-amino-4-(1H-imidazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(1H-imidazol-1-yl)butanamide
• 1310096-46-8
• EN300-1123562
• AKOS012339969

• Inchi： 1S/C7H12N4O/c8-6(7(9)12)1-3-11-4-2-10-5-11/h2,4-6H,1,3,8H2,(H2,9,12)
• InChI Key： JMUNITZJZINPHE-UHFFFAOYSA-N
• SMILES： O=C(C(CCN1C=NC=C1)N)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-4-(1H-imidazol-1-yl)butanamide

Professional Introduction to 2-amino-4-(1H-imidazol-1-yl)butanamide (CAS No. 1310096-46-8)

2-amino-4-(1H-imidazol-1-yl)butanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1310096-46-8, has garnered attention due to its structural features and its implications in drug design and development. The presence of both amino and imidazole functional groups makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel derivatives with enhanced pharmacological properties.

The compound’s molecular framework consists of a butanamide backbone linked to an imidazole ring at the 4-position. This arrangement not only contributes to its stability but also provides multiple sites for interaction with biological targets. The imidazole moiety, in particular, is well-known for its role in various biological processes and has been extensively studied for its potential in medicinal chemistry. Its ability to act as a hydrogen bond acceptor and donor makes it an attractive component in the design of bioactive molecules.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds, such as those containing imidazole rings, due to their broad spectrum of biological activities. 2-amino-4-(1H-imidazol-1-yl)butanamide has been explored in several research studies for its potential applications in treating various diseases. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in inflammatory responses and cancer progression.

In a notable study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of derivatives of 2-amino-4-(1H-imidazol-1-yl)butanamide. The study revealed that modifications at the amino group and the imidazole ring could significantly alter the compound’s binding affinity to target proteins. This finding underscores the importance of structural optimization in developing potent and selective drug candidates.

The synthesis of 2-amino-4-(1H-imidazol-1-yl)butanamide involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results. These methods not only enhance efficiency but also minimize unwanted byproducts, making the synthesis more sustainable.

The compound’s potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For example, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and corrosion inhibitors. This versatility highlights the broad utility of 2-amino-4-(1H-imidazol-1-yl)butanamide across multiple scientific disciplines.

The safety profile of 2-amino-4-(1H-imidazol-1-yl)butanamide is another critical aspect that has been thoroughly evaluated. Preliminary toxicological studies indicate that the compound is well-tolerated at moderate doses, suggesting its potential for safe use in therapeutic applications. However, further extensive studies are required to fully understand its long-term effects and potential side interactions.

The future prospects for 2-amino-4-(1H-imidazol-1-yl)butanamide are promising, with ongoing research aimed at uncovering new pharmacological targets and developing innovative drug formulations. Collaborative efforts between academia and industry are expected to accelerate progress in this area. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a pivotal role in next-generation therapeutics.

In conclusion, 2-amino-4-(1H-imidazol-1-yl)butanamide (CAS No. 1310096-46-8) represents a significant advancement in pharmaceutical chemistry due to its unique structure and multifaceted applications. Its potential as a lead compound for drug development, along with its versatility in other scientific domains, positions it as a valuable asset for future research and innovation.